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Compound of Interest

Compound Name: Tyrphostin AG 528

Cat. No.: B15613086 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation, storage, and handling of a

stock solution of Tyrphostin AG 528 in Dimethyl Sulfoxide (DMSO). Tyrphostin AG 528 is a

potent inhibitor of the Epidermal Growth Factor Receptor (EGFR) and ErbB2/HER2 tyrosine

kinases, making it a valuable tool in cancer research and drug development.

Quantitative Data Summary
The following table summarizes the key quantitative data for Tyrphostin AG 528.

Parameter Value Source(s)

Molecular Weight 306.32 g/mol [1][2]

Appearance Light yellow to yellow solid [3][4]

Solubility in DMSO 20-61 mg/mL (65-199 mM) [1][2][3][5][6]

IC50 for EGFR 4.9 µM [1][2]

IC50 for ErbB2/HER2 2.1 µM [1][2]
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This protocol outlines the steps to prepare a concentrated stock solution of Tyrphostin AG 528
in DMSO. It is crucial to use fresh, anhydrous DMSO as its hygroscopic nature can reduce the

solubility of the compound.[1][3]

Materials:

Tyrphostin AG 528 powder

Anhydrous/fresh Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated balance

Vortex mixer

Ultrasonic bath (optional, but recommended for higher concentrations)[3]

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure:

Acclimatization: Allow the vial of Tyrphostin AG 528 powder to equilibrate to room

temperature before opening to prevent condensation.

Weighing: Carefully weigh the desired amount of Tyrphostin AG 528 powder using a

calibrated balance in a chemical fume hood.

Solvent Addition: Add the calculated volume of fresh, anhydrous DMSO to the vial containing

the powder. For example, to prepare a 10 mM stock solution, add the appropriate volume of

DMSO based on the mass of the compound.

Dissolution:

Cap the vial securely and vortex thoroughly until the powder is completely dissolved.

For higher concentrations, sonication in an ultrasonic bath may be necessary to facilitate

dissolution.[3] Visually inspect the solution to ensure there are no visible particulates.
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Aliquoting and Storage:

To avoid repeated freeze-thaw cycles which can degrade the compound, it is highly

recommended to aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes.[1][2]

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (6 months to 1 year).[1][3][4]

Molarity Calculation Formula:

To calculate the volume of DMSO needed to achieve a specific molar concentration, use the

following formula:

Volume (mL) = (Mass (mg) / 306.32 g/mol ) / (Concentration (mM) / 1000)

Signaling Pathway and Experimental Workflow
Tyrphostin AG 528 exerts its inhibitory effects on the EGFR and ErbB2/HER2 signaling

pathways, which are critical in regulating cell proliferation, survival, and differentiation.

Dysregulation of these pathways is a hallmark of many cancers.
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Caption: Inhibition of EGFR and ErbB2/HER2 signaling by Tyrphostin AG 528.
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Start: Tyrphostin AG 528 Powder

1. Weigh Powder

2. Add Anhydrous DMSO

3. Vortex / Sonicate to Dissolve

4. Visual Inspection (Clear Solution)

No, particulates visible

5. Aliquot into Single-Use Vials

Yes

6. Store at -20°C or -80°C

End: Ready-to-use Stock Solution

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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